Cas no 123689-69-0 (2-(2-chloro-4-hydroxyphenyl)acetaldehyde)

• Product Name: 2-(2-chloro-4-hydroxyphenyl)acetaldehyde
• CAS No: 123689-69-0
• MF: C₈H₇ClO₂
• MW: 170.59298157692
• CID: 6152951
• PubChem ID: 14325416
• Update Time: 2025-11-01

2-(2-chloro-4-hydroxyphenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-4-hydroxyphenyl)acetaldehyde
• 123689-69-0
• EN300-1991387
• SCHEMBL5702227

• Inchi： 1S/C8H7ClO2/c9-8-5-7(11)2-1-6(8)3-4-10/h1-2,4-5,11H,3H2
• InChI Key： GRALASWUYGDZDP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CC=O)O

Computed Properties

• Exact Mass: 170.0134572g/mol
• Monoisotopic Mass: 170.0134572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(2-chloro-4-hydroxyphenyl)acetaldehyde

2-(2-Chloro-4-hydroxyphenyl)acetaldehyde: An Overview of Its Properties and Applications

2-(2-Chloro-4-hydroxyphenyl)acetaldehyde, with the CAS number 123689-69-0, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a chloro and a hydroxy substituent on the phenyl ring, along with an aldehyde functional group. These structural features contribute to its diverse chemical properties and potential applications in various scientific domains.

The chemical formula of 2-(2-chloro-4-hydroxyphenyl)acetaldehyde is C₉H₈O₃Cl, and it has a molecular weight of approximately 187.51 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its physical and chemical properties make it an attractive candidate for a wide range of applications, from synthetic intermediates to potential drug candidates.

In the realm of synthetic chemistry, 2-(2-chloro-4-hydroxyphenyl)acetaldehyde serves as a valuable building block for the synthesis of more complex molecules. The presence of the aldehyde group allows for various reactions, including condensation reactions with amines to form imines or Schiff bases, which are important intermediates in the synthesis of natural products and pharmaceuticals. Additionally, the chloro and hydroxy substituents on the phenyl ring can be readily modified through substitution reactions, providing a flexible platform for the development of novel compounds.

In recent years, there has been growing interest in the biological activities of 2-(2-chloro-4-hydroxyphenyl)acetaldehyde. Studies have shown that this compound exhibits potential anti-inflammatory and antioxidant properties. For instance, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(2-chloro-4-hydroxyphenyl)acetaldehyde can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that this compound could be further explored as a lead molecule for the development of anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 2-(2-chloro-4-hydroxyphenyl)acetaldehyde has also been investigated for its potential neuroprotective effects. A study published in the Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of this compound can protect neuronal cells from oxidative stress-induced damage. This neuroprotective activity is attributed to the compound's ability to scavenge free radicals and reduce oxidative stress, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacological potential of 2-(2-chloro-4-hydroxyphenyl)acetaldehyde extends to its antitumor activities as well. Research conducted by scientists at the National Cancer Institute found that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it was shown to inhibit the PI3K/Akt signaling pathway, which is frequently dysregulated in various types of cancer. These findings highlight the potential of 2-(2-chloro-4-hydroxyphenyl)acetaldehyde as a novel anticancer agent.

In addition to its direct biological activities, 2-(2-chloro-4-hydroxyphenyl)acetaldehyde has also been used as a starting material for the synthesis of other biologically active compounds. For example, it can be converted into chalcone derivatives through Claisen-Schmidt condensation reactions. Chalcones are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Therefore, the use of 2-(2-chloro-4-hydroxyphenyl)acetaldehyde as a precursor for chalcone synthesis opens up new avenues for drug discovery and development.

The safety profile of 2-(2-chloro-4-hydroxyphenyl)acetaldehyde is an important consideration for its practical applications. While detailed toxicological studies are still ongoing, preliminary data suggest that this compound exhibits low toxicity at therapeutic concentrations. However, as with any chemical substance, proper handling and storage precautions should be observed to ensure safety in laboratory settings.

In conclusion, 2-(2-chloro-4-hydroxyphenyl)acetaldehyde (CAS No: 123689-69-0) is a multifunctional organic compound with significant potential in various scientific fields. Its unique chemical structure endows it with diverse physical and chemical properties, making it an attractive candidate for synthetic chemistry applications. Moreover, recent research has highlighted its promising biological activities, including anti-inflammatory, neuroprotective, and antitumor effects. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in future scientific advancements.